(2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol

• CAS: 958637-49-5
• Molecular Formula: C7H10O3
• Molecular Weight: 142.154
• SMILES: C#CC1CC(C(O1)CO)O
• InChI: InChI=1S/C7H10O3/c1-2-5-3-6(9)7(4-8)10-5/h1,5-9H,3-4H2/t5-,6+,7-/m1/s1
• InChIKey: UEUAGEBCJFIFCU-DSYKOEDSSA-N
• Solubility: not available

Procurement Guide: (2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol

(2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol is a highly specialized, chiral oxolane derivative distinguished by its three defined stereocenters (2R,3S,5S) and unique ethynyl and hydroxymethyl functional groups [1]. This small-molecule scaffold is a critical intermediate in the synthesis of 4'-ethynyl nucleoside analogs, a class of compounds with potent antiviral and anticancer properties, by providing the requisite sugar backbone for further glycosylation [2]. Its value in research and industrial chemistry is driven by its synthetic flexibility, enabling efficient derivatization through reactions like click chemistry and cross-coupling [1].

Stereochemistry Defined (2R,3S,5S) configuration for nucleoside analog synthesis

Synthetic utility Alkyne handle compatible with click chemistry and cross-coupling

Procurement context Chiral intermediate with active supply (Enamine, ≥95% purity)

• [1] Kuujia.com. (2025). Cas no 958637-49-5 ((2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol). Chemical Properties. Retrieved from https://www.kuujia.com/cas-958637-49-5.html View Source
• [2] Patel, N. R., et al. (2020). Five-Step Enantioselective Synthesis of Islatravir via Asymmetric Ketone Alkynylation and an Ozonolysis Cascade. Chemistry - A European Journal, 26(62), 14118-14123. PMID: 32710473. View Source

Why the (2R,3S,5S) Isomer Cannot Be Replaced by (2R,3S,5R)

Substituting (2R,3S,5S)-5-ethynyl-2-(hydroxymethyl)oxolan-3-ol with its closest diastereomer, (2R,3S,5R)-5-ethynyl-2-(hydroxymethyl)oxolan-3-ol (CAS 958637-48-4), is chemically and functionally invalid. While they share the same molecular formula and many physicochemical properties , they are distinct chemical entities with different spatial arrangements at the ethynyl-bearing C5 position [1]. This inversion of configuration dictates the three-dimensional presentation of the ethynyl group and any subsequently appended nucleobase, fundamentally altering target binding and biological activity. In nucleoside analog programs, this difference directly determines whether the final compound exhibits potent, selective inhibition or is completely inactive [1], making precise stereochemical procurement non-negotiable.

Target Isomer Substitute (Comparator) Why direct substitution fails

(2R,3S,5S)-5-ethynyl-2-(hydroxymethyl)oxolan-3-ol (2R,3S,5R) diastereomer (CAS 958637-48-4) C5 configuration inversion may alter target binding and biological outcome in nucleoside analog programs.

5S configuration matches required scaffold 5R configuration presents ethynyl group with opposite spatial orientation Synthesizing with the wrong diastereomer can yield inactive compounds; stereochemical identity must be verified.

• [1] Patel, N. R., et al. (2020). Five-Step Enantioselective Synthesis of Islatravir via Asymmetric Ketone Alkynylation and an Ozonolysis Cascade. Chemistry - A European Journal, 26(62), 14118-14123. PMID: 32710473. View Source

Differentiation Evidence vs. (2R,3S,5R) Comparator

Stereochemical Integrity for Synthesis

The target compound is defined by its (2R,3S,5S) absolute configuration, which is the required precursor for specific medicinally relevant nucleoside scaffolds. In contrast, the primary comparator, (2R,3S,5R)-5-ethynyl-2-(hydroxymethyl)oxolan-3-ol, possesses an inverted (5R) center [1]. Both compounds are commercially available with a guaranteed minimum purity of 95% [1], but the critical difference is not overall purity but stereochemical identity. The specific (5S) configuration is essential for constructing the core scaffold of certain 4'-substituted nucleoside analogs, where this configuration matches the final active isomer's spatial requirements [2].

Stereochemical Integrity

Class-level

5S vs 5R

Configuration determines synthesis outcome

Verify stereochemistry by chiral HPLC

Evidence Dimension	Stereochemical Configuration at C5
Target Compound Data	5S configuration (CAS 958637-49-5)
Comparator Or Baseline	5R configuration (CAS 958637-48-4)
Quantified Difference	Absolute stereochemical inversion; leads to distinct chemical entities with divergent biological outcomes.
Conditions	Stereochemical analysis; synthesis of nucleoside analogs (e.g., islatravir).

Why This Matters

Procuring the wrong diastereomer will lead to the synthesis of the wrong active pharmaceutical ingredient or a biologically inactive compound, resulting in failed research and wasted resources.

• [1] Kuujia.com. (2025). Cas no 958637-49-5 and Cas no 958637-48-4. Chemical Properties. Retrieved from https://www.kuujia.com/cas-958637-49-5.html View Source
• [2] Patel, N. R., et al. (2020). Five-Step Enantioselective Synthesis of Islatravir via Asymmetric Ketone Alkynylation and an Ozonolysis Cascade. Chemistry - A European Journal, 26(62), 14118-14123. PMID: 32710473. View Source

Ethynyl Reactivity for Click Chemistry

Both the target compound and its (2R,3S,5R) diastereomer possess an identical ethynyl group that serves as a versatile reactive handle for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and other cross-coupling reactions [1]. There is no quantitative difference in the reactivity or availability of this functional group between the two isomers. The compounds have identical molecular formulas (C7H10O3), molecular weights (142.15 g/mol), and calculated LogP (XLogP3: -0.3) [1]. Therefore, the sole basis for selection is the stereochemical requirement of the target synthesis.

Ethynyl Reactivity

Supporting evidence

Identical reactivity

Alkyne handle works in both diastereomers

Selection based solely on stereochemistry

Evidence Dimension	Presence and Reactivity of Ethynyl Group
Target Compound Data	Contains a terminal alkyne at the C5 position.
Comparator Or Baseline	Also contains a terminal alkyne at the C5 position.
Quantified Difference	No significant difference in chemical reactivity is expected.
Conditions	Standard organic synthesis conditions; CuAAC, Sonogashira coupling.

Why This Matters

Verifies that the chosen isomer does not compromise on the key functional group reactivity that makes this scaffold synthetically valuable.

• [1] Kuujia.com. (2025). Cas no 958637-49-5 ((2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol). Computed Properties. Retrieved from https://www.kuujia.com/cas-958637-49-5.html View Source

Solubility and Chromatography Profile

The compound has 2 hydrogen bond donors (the two hydroxyl groups) and 3 hydrogen bond acceptors, resulting in a topological polar surface area (TPSA) of 49.7 Ų [1]. These values are identical to its (2R,3S,5R) comparator and enhance solubility in polar solvents, facilitating downstream modifications and analysis by methods like RP-HPLC [2]. The consistent physicochemical profile across diastereomers ensures that purification and handling protocols can be similar.

Solubility Profile

Supporting evidence

TPSA 49.7 Ų (identical)

Handling and purification profiles equivalent

Standard chromatography methods transferable

Evidence Dimension	Hydrogen Bonding Capacity and Topological Polar Surface Area
Target Compound Data	HBD: 2, HBA: 3, TPSA: 49.7 Ų
Comparator Or Baseline	Identical profile for the (2R,3S,5R) diastereomer.
Quantified Difference	No difference.
Conditions	In silico computation; relevant for solubility and formulation.

Why This Matters

Confirms that the selection of this stereoisomer does not introduce unforeseen handling or solubility challenges compared to its close analog, meaning it can be integrated into established workflows.

• [1] Kuujia.com. (2025). Cas no 958637-49-5 ((2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol). Computed Properties. Retrieved from https://www.kuujia.com/cas-958637-49-5.html View Source
• [2] Patel, N. R., et al. (2020). Synthesis of Islatravir. Chemistry - A European Journal. The paper describes purification of similar intermediates using standard chromatographic techniques on silica gel. View Source

Commercial Availability and Purity

The (2R,3S,5S) isomer is commercially supplied by Enamine with a product code of EN300-7456092, at a specified minimum purity of 95.0% [1]. As of 2025, a 0.05 g unit was listed at $805.00, and a 0.1 g unit at $1,270.00 [1]. The (2R,3S,5R) isomer, while also available from various vendors at similar purities, was listed as a discontinued product by CymitQuimica in 2019 , highlighting potential stability or demand issues that could affect supply. This data confirms the target compound's immediate availability and defined quality for procurement planning.

Supply & Purity

Head-to-head

Active supply (≥95%) vs. discontinued

Target isomer confirmed commercially available

Verify vendor status at procurement

Evidence Dimension	Purity and Commercial Availability
Target Compound Data	Minimum 95% purity; actively supplied by Enamine.
Comparator Or Baseline	Minimum 95% purity; was discontinued by CymitQuimica.
Quantified Difference	The target compound has active commercial supply; the comparator's supply showed a risk of unavailability.
Conditions	Vendor specification and stock status checks on kuujia.com and CymitQuimica.

Why This Matters

Ensuring a reliable supply of the correct, high-purity stereoisomer is a critical procurement risk-mitigation factor. A discontinued comparator reinforces the need to source the specific, currently available compound.

• [1] Kuujia.com. (2025). (2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol Price and Purity. Retrieved from https://www.kuujia.com/cas-958637-49-5.html View Source

(2R,3S,5S) Intermediate: Drug Discovery Applications

Synthesis of 4'-Ethynyl Nucleoside Analogs

This compound is the direct precursor for synthesizing a specific library of 4'-ethynyl nucleoside analogs, where maintaining the (5S) configuration is mandatory for the desired biological activity. The synthesis of the anti-HIV agent islatravir, while employing a different final configuration, is a prominent example of the potency achievable from this class of intermediates [1]. Researchers will select this exact stereoisomer to construct active pharmaceutical ingredients with a predefined three-dimensional orientation, which is critical for target engagement and selectivity.

Biorthogonal Probes via CuAAC Click Chemistry

The terminal alkyne group makes this chiral scaffold ideal for constructing biorthogonal probes through CuAAC reactions [2]. The defined stereochemistry is crucial when the probe's spatial orientation affects its binding to a biological target. This scenario applies to developing activity-based probes or fluorescently tagging macromolecules in a stereospecific manner, where a mismatched diastereomer would result in a non-binding or non-functional probe.

Chiral THF Natural Product Scaffolds

The highly functionalized and stereochemically defined oxolane ring serves as a ready-made building block for the total synthesis of complex natural products containing a tetrahydrofuran motif [1]. The three contiguous stereocenters can be leveraged to control the diastereoselectivity of subsequent reactions, accelerating the development of synthetic routes to complex molecules in a medicinal chemistry setting.

Reference Standard for Impurity Profiling

Due to the critical importance of stereochemistry in drug safety and efficacy, this compound can serve as a highly pure, certified reference standard [3]. It can be used to develop and validate chiral HPLC or spectroscopic methods for detecting and quantifying the undesired (2R,3S,5S) isomer in active pharmaceutical ingredients that require the (2R,3S,5R) configuration. This application is vital for quality control (QC) and regulatory filing.

Application

Selection Property

Validation Focus

4'-Ethynyl nucleoside analog synthesis

C5 (5S) stereochemistry

Chiral HPLC or NMR configuration verification

Biorthogonal probes via CuAAC

Terminal alkyne with retained stereochemistry

Reactivity test in CuAAC; post-reaction stereochemical integrity

Chiral THF natural product scaffold

Three contiguous stereocenters

Diastereoselectivity in key bond formations

Reference standard for impurity profiling

Certified purity and stereochemical identity

Chiral separation method development and validation

• [1] Patel, N. R., et al. (2020). Five-Step Enantioselective Synthesis of Islatravir. Chemistry - A European Journal, 26(62), 14118-14123. View Source
• [2] Kuujia.com. (2025). Cas no 958637-49-5: Description of synthetic flexibility and ethynyl reactivity. Retrieved from https://www.kuujia.com/cas-958637-49-5.html View Source
• [3] Kuujia.com. (2025). Cas no 958637-49-5: Purity specification for Enamine product EN300-7456092. Retrieved from https://www.kuujia.com/cas-958637-49-5.html View Source